Cas no 494835-15-3 (L-Asparagine, glycylglycyl-L-valyl-)
494835-15-3 structure
Product Name:L-Asparagine, glycylglycyl-L-valyl-
CAS No:494835-15-3
MF:C13H23N5O6
MW:345.351622819901
CID:1533810
Update Time:2024-08-24
L-Asparagine, glycylglycyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
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- L-Asparagine, glycylglycyl-L-valyl-
- L-Asparagine, glycylglycyl-L-valyl- (9CI)
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- Inchi: 1S/C13H23N5O6/c1-6(2)11(18-10(21)5-16-9(20)4-14)12(22)17-7(13(23)24)3-8(15)19/h6-7,11H,3-5,14H2,1-2H3,(H2,15,19)(H,16,20)(H,17,22)(H,18,21)(H,23,24)/t7-,11-/m0/s1
- InChI Key: NXLBLPIGYCBYHL-CPCISQLKSA-N
- SMILES: C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)CN
Computed Properties
- Exact Mass: 345.16499
Experimental Properties
- Density: 1.322±0.06 g/cm3(Predicted)
- Boiling Point: 856.5±65.0 °C(Predicted)
- PSA: 193.71
- pka: 3.17±0.10(Predicted)
L-Asparagine, glycylglycyl-L-valyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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